Cas no 1334491-64-3 (3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid
• CAS No: 1334491-64-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6483719
• PubChem ID: 84069702
• Update Time: 2025-05-20

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid
• 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid
• 1334491-64-3
• EN300-1881784

• Inchi： 1S/C13H23NO4/c1-9(8-11(15)16)10-6-5-7-14(10)12(17)18-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： JBQQKKVNCHGKSC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid

Introduction to 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid (CAS No. 1334491-64-3)

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid, identified by its CAS number 1334491-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyrrolidine core, which is a prominent scaffold in the design of bioactive molecules due to its ability to mimic natural amino acid structures and interact with biological targets. The presence of a tert-butoxy carbonyl group and a butanoic acid moiety further enhances its potential as a pharmacophore, making it a valuable intermediate in the synthesis of more complex drug candidates.

The structure of this compound is meticulously designed to optimize its pharmacokinetic and pharmacodynamic properties. The pyrrolidine ring, which is a six-membered nitrogen-containing heterocycle, provides a rigid framework that can be fine-tuned to improve binding affinity to biological receptors. The tert-butoxy carbonyl group (Boc group) serves as an important protecting group in peptide synthesis, ensuring stability during chemical modifications while allowing for selective deprotection at later stages. The terminal butanoic acid moiety introduces a hydrophobic tail that can enhance membrane permeability, facilitating cellular uptake and distribution.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders, infectious diseases, and metabolic conditions. The pyrrolidine scaffold has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of pyrrolidine have shown promise in the treatment of Alzheimer's disease by inhibiting acetylcholinesterase, and in antiviral therapies by targeting viral proteases. The specific modifications present in 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid make it a particularly intriguing candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The Boc-protected pyrrolidine ring in this molecule allows for the creation of stable intermediates that can be further functionalized to produce peptidomimetic analogs with enhanced properties. These analogs have been successfully used in the development of drugs targeting protein-protein interactions, which are difficult to modulate with traditional small-molecule drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of drug candidates with greater accuracy. Molecular docking studies have suggested that 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid may interact with various biological targets, including enzymes and receptors involved in inflammation and pain signaling. For example, preliminary data indicate that this compound could potentially inhibit cyclooxygenase (COX), an enzyme pivotal in the production of prostaglandins that mediate inflammatory responses. Such interactions make it a promising candidate for developing novel anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the Boc group necessitates anhydrous conditions and careful handling to prevent hydrolysis, while the formation of the butanoic acid moiety typically involves carboxylation or esterification reactions. Advances in synthetic methodologies, such as flow chemistry and catalytic processes, have improved the efficiency and scalability of these reactions, making it more feasible to produce larger quantities for preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of new drug candidates before they enter human trials. In vitro assays have demonstrated that 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. Additionally, cell-based assays have shown promising results regarding its ability to modulate signaling pathways associated with neurological disorders. These findings warrant further investigation into its therapeutic applications.

The pharmaceutical industry continues to invest heavily in discovering new molecular entities with unique scaffolds and mechanisms of action. The versatility of the pyrrolidine core makes it an attractive starting point for drug discovery programs targeting a wide range of diseases. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid that exhibit enhanced potency and selectivity.

In conclusion,3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid (CAS No. 1334491-64-3) represents a significant advancement in medicinal chemistry due to its well-designed structure and potential therapeutic applications. Its role as an intermediate in peptidomimetic synthesis and its interaction with key biological targets position it as a valuable asset in drug development pipelines. As research progresses, further exploration into its pharmacological properties will likely uncover new opportunities for treating various human diseases.